Sodium 4-aminobenzoate
Sodium 4-aminobenzoate
Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
4-Aminobenzoic acid, commonly known as PABA, is an intermediate in the synthesis of tetrahydrofolic acid in many non-mammalian organisms, including bacteria and fungi. Folates, like tetrahydrofolic acid, have critical roles in the metabolism of nucleic acid precursors and several amino acids, as well as in methylation reactions. In mammals, PABA is metabolized by a variety of enzymes, including N-acetyltransferases. It may also be utilized by bacteria or fungi that are living in mammalian organisms, including those resident in the gut.
4-Aminobenzoic acid, commonly known as PABA, is an intermediate in the synthesis of tetrahydrofolic acid in many non-mammalian organisms, including bacteria and fungi. Folates, like tetrahydrofolic acid, have critical roles in the metabolism of nucleic acid precursors and several amino acids, as well as in methylation reactions. In mammals, PABA is metabolized by a variety of enzymes, including N-acetyltransferases. It may also be utilized by bacteria or fungi that are living in mammalian organisms, including those resident in the gut.
Brand Name:
Vulcanchem
CAS No.:
555-06-6
VCID:
VC20844143
InChI:
InChI=1S/C7H7NO2.Na/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,8H2,(H,9,10);
SMILES:
C1=CC(=CC=C1C(=O)[O-])N.[Na+]
Molecular Formula:
C7H7NNaO2
Molecular Weight:
160.13 g/mol
Sodium 4-aminobenzoate
CAS No.: 555-06-6
Cat. No.: VC20844143
Molecular Formula: C7H7NNaO2
Molecular Weight: 160.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards 4-Aminobenzoic acid, commonly known as PABA, is an intermediate in the synthesis of tetrahydrofolic acid in many non-mammalian organisms, including bacteria and fungi. Folates, like tetrahydrofolic acid, have critical roles in the metabolism of nucleic acid precursors and several amino acids, as well as in methylation reactions. In mammals, PABA is metabolized by a variety of enzymes, including N-acetyltransferases. It may also be utilized by bacteria or fungi that are living in mammalian organisms, including those resident in the gut. |
|---|---|
| CAS No. | 555-06-6 |
| Molecular Formula | C7H7NNaO2 |
| Molecular Weight | 160.13 g/mol |
| IUPAC Name | sodium;4-aminobenzoate |
| Standard InChI | InChI=1S/C7H7NO2.Na/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,8H2,(H,9,10); |
| Standard InChI Key | XTXHHNGLSNTVDF-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)[O-])N.[Na+] |
| SMILES | C1=CC(=CC=C1C(=O)[O-])N.[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C(=O)O)N.[Na] |
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